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Compound of Interest

Compound Name: Bromine pentafluoride

CAS No.: 7789-30-2

Cat. No.: B1222226

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling of

Bromine Pentafluoride (BrF₅), a highly reactive and corrosive interhalogen compound.

Adherence to these guidelines is critical to ensure personnel safety and prevent property

damage.

Hazard Overview
Bromine Pentafluoride (BrF₅) is a colorless to pale yellow, fuming liquid with a pungent odor.

[1] It is a powerful oxidizing and fluorinating agent used in various industrial and research

applications.[2] However, its high reactivity presents significant hazards:

Extreme Reactivity: BrF₅ reacts violently with water, organic compounds, and many metals,

often resulting in fire or explosion.[3] It is incompatible with acids, halogens, glass, and

numerous other materials.[1] Upon contact with water or steam, it produces toxic and

corrosive fumes of hydrogen fluoride and hydrogen bromide.[4][5]
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Corrosivity: The substance is extremely corrosive to the eyes, skin, and respiratory tract.[4]

Contact can cause severe burns, discoloration, and slow-healing ulcers.[3]

Toxicity: Inhalation of BrF₅ vapors can cause severe irritation to the nose, throat, and lungs,

potentially leading to a life-threatening buildup of fluid in the lungs (pulmonary edema), which

can be delayed.[3][4] Exposure to 100 ppm or more for over a minute is lethal to most

experimental animals.[2] Chronic exposure may result in kidney and liver damage.[2]

Personal Protective Equipment (PPE)
The use of comprehensive personal protective equipment is mandatory when working with

BrF₅. The required level of PPE depends on the potential for exposure. The following table

summarizes the recommended PPE for different scenarios.
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Exposure

Scenario

Respiratory

Protection

Hand

Protection

Eye/Face

Protection

Body

Protection

Foot

Protection

Low Potential

for Exposure

(e.g., working

in a well-

ventilated

fume hood

with small

quantities in a

closed

system)

NIOSH-

approved

supplied-air

respirator

with a full

facepiece

operated in a

pressure-

demand or

other

positive-

pressure

mode.[3]

Chemical-

resistant

gloves (e.g.,

DuPont

Tychem®

Responder®,

CSM).[3]

Full face

shield in

addition to

the respirator

facepiece.

Flame-

resistant lab

coat.

Closed-toe

leather or

rubber safety

shoes.[6]

High

Potential for

Exposure

(e.g.,

connecting/di

sconnecting

transfer lines,

maintenance,

or emergency

response)

Self-

Contained

Breathing

Apparatus

(SCBA) with

a full

facepiece

operated in a

pressure-

demand or

other

positive-

pressure

mode.[7]

Chemical-

resistant

gloves (e.g.,

DuPont

Tychem®

Responder®,

CSM) with an

outer layer of

cold-

insulating

gloves if

handling cold

cylinders.[3]

[6]

Full face

shield worn

over the

SCBA

facepiece.

Gas-tight,

fully

encapsulating

chemical

protective suit

(acid suit).[7]

Chemical-

resistant

safety boots.

Important Considerations:

Emergency eyewash stations and safety showers must be readily accessible in the

immediate work area.[6]

All PPE must be inspected for damage before each use.
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Do not wear contact lenses when working with BrF₅.[3]

Experimental Protocols
3.1. General Handling Procedures

Training: All personnel must be thoroughly trained on the hazards of BrF₅ and the

procedures for safe handling, storage, and emergency response before working with this

chemical.[3]

Ventilation: All work with BrF₅ must be conducted in a well-ventilated area, preferably within

a certified chemical fume hood with a face velocity of at least 100 feet per minute.[5] For

larger scale operations, a closed system is recommended.[5]

Materials Compatibility: Ensure all equipment, including reaction vessels, tubing, and fittings,

are made of BrF₅-compatible materials. Certain types of stainless steel may be suitable, but

materials like glass should be avoided.[1]

Storage: Store BrF₅ containers in a cool, dry, well-ventilated area, separated from

incompatible materials such as organic compounds, acids, and water.

Transportation: Transport BrF₅ in sealed, corrosion-resistant containers, securely labeled in

accordance with all applicable regulations.

3.2. Protocol for Donning and Doffing PPE (High Exposure Risk)

Donning Sequence:

Hand Hygiene: Wash hands thoroughly.

Inner Gloves: Don a pair of inner chemical-resistant gloves.

Chemical Protective Suit: Step into the gas-tight chemical suit.

SCBA: Put on the SCBA harness and facepiece. Conduct a seal check.

Suit Hood and Closure: Pull the suit hood over the SCBA headpiece and secure the suit's

closures.
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Outer Gloves: Don a pair of outer chemical-resistant gloves, ensuring they overlap the

sleeves of the suit.

Safety Boots: Put on chemical-resistant safety boots, ensuring the suit legs overlap the

boots.

Final Check: Have a trained observer verify the integrity of the ensemble.

Doffing Sequence (in a designated decontamination area):

Gross Decontamination: If necessary, undergo gross decontamination via a drenching

shower.

Outer Gloves: Remove the outer gloves, turning them inside out.

Chemical Protective Suit: Unzip the suit and roll it down and away from the body, avoiding

contact with the exterior surface.

SCBA: Remove the SCBA.

Inner Gloves: Remove the inner gloves, turning them inside out.

Hand Hygiene: Wash hands thoroughly.

Emergency Procedures
4.1. Spill Response

Evacuate: Immediately evacuate the area in the event of a spill or release.

Alert: Notify personnel in the vicinity and contact the emergency response team.

Isolate: Restrict access to the affected area.

Containment (Trained Personnel Only): Only trained personnel wearing the appropriate PPE

(SCBA and fully encapsulating suit) should attempt containment.[4]
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Absorb: Cover the spill with a dry, inert absorbent material such as vermiculite or dry sand.

DO NOT use combustible materials like sawdust.[5]

Collect: Carefully collect the absorbed material into a sealable, corrosion-resistant container

for disposal.[4]

Ventilate: Ventilate the area to disperse any remaining vapors.

4.2. First Aid

Inhalation: Move the victim to fresh air immediately.[8] If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[9] Medical observation is

recommended as pulmonary edema may be delayed.[3]

Skin Contact: Immediately remove all contaminated clothing.[8] Flush the affected skin with

large amounts of water for at least 15 minutes.[8] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 30

minutes, lifting the upper and lower eyelids.[3] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] If the person is conscious, have them rinse their

mouth with water. Seek immediate medical attention.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.chemicalbook.com/msds/bromine-pentafluoride.pdf
https://www.inchem.org/documents/icsc/icsc/eics0974.htm
https://wap.guidechem.com/msds/7789-30-2.html
https://cameochemicals.noaa.gov/chemical/259
https://nj.gov/health/eoh/rtkweb/documents/fs/0254.pdf
https://wap.guidechem.com/msds/7789-30-2.html
https://wap.guidechem.com/msds/7789-30-2.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0254.pdf
https://www.inchem.org/documents/icsc/icsc/eics0974.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Proposed Experiment
with BrF5

Assess Potential for Exposure

Low Potential for Exposure
(e.g., small scale, closed system)

Low Risk

High Potential for Exposure
(e.g., open handling, line breaking)

High Risk

Required PPE:
- Supplied-Air Respirator (Full Facepiece)

- Chemical-Resistant Gloves
- Full Face Shield

- FR Lab Coat
- Safety Shoes

Required PPE:
- SCBA (Full Facepiece)

- Gas-Tight Chemical Suit
- Double Gloves (Chemical-Resistant)

- Chemical-Resistant Boots

Proceed with Experiment

Click to download full resolution via product page

Caption: PPE selection workflow for working with BrF₅.
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BrF5 Exposure Incident

Evacuate Immediate Area

Alert Personnel & Emergency Services

Remove Victim to Fresh Air

Initiate Decontamination

Remove Contaminated Clothing

Flush Affected Area with Copious Water
(Skin: 15+ min, Eyes: 30+ min)

Seek Immediate Professional
Medical Attention

Medical Observation for Delayed Effects
(e.g., Pulmonary Edema)

Click to download full resolution via product page

Caption: Emergency response workflow for BrF₅ exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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